Cas no 851096-18-9 (N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-ethoxybenzamide)

• Product Name: N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-ethoxybenzamide
• CAS No: 851096-18-9
• MF: C₂₂H₂₄N₂O₃
• MW: 364.437565803528
• CID: 5987425
• PubChem ID: 4083400
• Update Time: 2025-07-24

N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-ethoxybenzamide
• N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-ethoxybenzamide
• Benzamide, N-[2-(1,2-dihydro-6,7-dimethyl-2-oxo-3-quinolinyl)ethyl]-2-ethoxy-
• F0611-0015
• AKOS024586871
• 851096-18-9
• AB00669215-01
• N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-ethoxybenzamide

• Inchi： 1S/C22H24N2O3/c1-4-27-20-8-6-5-7-18(20)22(26)23-10-9-16-13-17-11-14(2)15(3)12-19(17)24-21(16)25/h5-8,11-13H,4,9-10H2,1-3H3,(H,23,26)(H,24,25)
• InChI Key： RXOKADVJEABJPY-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C=C(C)C(C)=C2)(=O)C1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 364.17869263g/mol
• Monoisotopic Mass: 364.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.155±0.06 g/cm3(Predicted)
• Boiling Point: 614.3±55.0 °C(Predicted)
• pka: 11.66±0.70(Predicted)

Additional information on N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-ethoxybenzamide

Professional Introduction to N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-ethoxybenzamide (CAS No. 851096-18-9)

N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-ethoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 851096-18-9, represents a novel molecular entity with a unique structural framework that combines elements of quinoline derivatives and benzamide functionalities. The presence of a dihydroquinoline core appended with an ethyl chain and an ethoxy-substituted benzamide moiety endows this molecule with distinct chemical and biological properties, making it a subject of intense study in medicinal chemistry.

The structural complexity of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-ethoxybenzamide is not merely a matter of academic curiosity but holds practical implications for drug design and development. The dihydroquinoline scaffold is well-known for its pharmacological relevance, particularly in the context of antimicrobial and anticancer agents. The dimethyl substitution at the 6 and 7 positions enhances the lipophilicity of the quinoline ring, which is often a critical factor in drug absorption and distribution. Furthermore, the 2-oxo group introduces a carbonyl functionality that can participate in hydrogen bonding interactions, potentially influencing binding affinity to biological targets.

The benzamide moiety in this compound is another key feature that contributes to its pharmacological potential. Benzamides are widely recognized for their role as bioactive molecules, exhibiting activities ranging from anti-inflammatory to antitumor effects. The ethoxy substitution on the benzamide nitrogen further modulates its reactivity and solubility characteristics. This combination of structural elements suggests that N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-ethoxybenzamide could exhibit multifaceted biological activities, making it a promising candidate for further investigation.

In recent years, there has been growing interest in quinoline derivatives as scaffolds for the development of novel therapeutic agents. The dihydroquinoline core has been extensively studied for its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have shown that certain dihydroquinoline derivatives exhibit potent inhibitory effects on kinases and other enzymes implicated in cancer progression. The structural features of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-ethoxybenzamide, particularly the dimethyl-substituted quinoline ring and the amide linkage to the ethyl chain, are reminiscent of such bioactive molecules.

The ethyl chain extending from the quinoline core provides an additional site for functionalization and interaction with biological targets. This flexibility allows for fine-tuning of physicochemical properties such as solubility and metabolic stability, which are crucial factors in drug development. Moreover, the ethoxy group on the benzamide moiety can serve as a handle for further derivatization, enabling the synthesis of analogues with enhanced or modified biological activities. Such structural versatility makes N-2-(6,7-dimethyl)-2-oxo)-1]

The pharmacological profile of N-(6,7-dimethyl- )yl)ethyl)-
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In light of these considerations, the investigation into N- -(